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Compound of Interest

Compound Name: Diethylamine hydrochloride

Cat. No.: B041361

Application Note AP-PSC-DEA-HCI-001

Introduction

The performance and stability of perovskite solar cells (PSCs) are intrinsically linked to the
quality of the perovskite crystalline film. Additive engineering has emerged as a crucial strategy
to modulate crystal growth, passivate defects, and enhance the overall power conversion
efficiency (PCE) and longevity of these devices. Among various additives, short-chain
alkylamine hydrochlorides have demonstrated significant potential in improving film morphology
and electronic properties. While specific literature on the use of diethylamine hydrochloride
(DEA-HCI) is limited, its structural similarity to other effective additives, such as ethylamine
hydrochloride (EACI) and methylammonium chloride (MACI), suggests its potential utility in
perovskite solar cell fabrication.

This document provides a detailed, albeit extrapolated, protocol for the incorporation of
diethylamine hydrochloride as a precursor additive in the fabrication of perovskite solar cells.
The methodologies and expected outcomes are based on established results from analogous
amine hydrochloride additives. The primary proposed roles of DEA-HCI include controlling
grain growth to form larger, more oriented crystals and passivating grain boundary defects,
which are critical for reducing non-radiative recombination and improving charge carrier
transport.

Experimental Protocols
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Precursor Solution Preparation

A standard protocol for preparing a perovskite precursor solution with an alkylamine
hydrochloride additive is outlined below. The following formulation is for a typical
methylammonium lead iodide (MAPDIs) perovskite, with the additive concentration being a key
variable for optimization.

Materials:

Lead(ll) iodide (Pblz)

Methylammonium iodide (MAI)

Diethylamine hydrochloride (DEA-HCI)

Anhydrous N,N-Dimethylformamide (DMF)

Anhydrous Dimethyl sulfoxide (DMSO)
Procedure:

 In an inert atmosphere (e.g., a nitrogen-filled glovebox), dissolve Pbl2 and MAI in a co-
solvent of DMF and DMSO (typically in a 4:1 volume ratio) to achieve the desired molar
concentration of the perovskite precursor (e.g., 1.2 M).

e Prepare a stock solution of DEA-HCI in the same DMF/DMSO co-solvent.

e Add the DEA-HCI stock solution to the perovskite precursor solution to achieve the desired
final molar percentage of the additive. It is recommended to screen a range of
concentrations (e.g., 0 mol%, 5 mol%, 10 mol%, 15 mol%) relative to the lead iodide
concentration to determine the optimal loading.

« Stir the final solution at room temperature for at least 2 hours, or at a slightly elevated
temperature (e.g., 60-70°C) to ensure complete dissolution of all components.

» Before use, filter the precursor solution through a 0.22 um or 0.45 um PTFE syringe filter to

remove any particulates.
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Perovskite Film Deposition (Spin Coating)

The following is a typical two-step spin coating program for depositing the perovskite layer.
Parameters should be optimized based on the specific substrate and desired film thickness.

Procedure:

e Clean the substrates (e.g., FTO-coated glass with an electron transport layer like SnO2)
thoroughly using a sequence of detergents, deionized water, acetone, and isopropanol,
followed by UV-Ozone treatment.

o Transfer the cleaned substrates into an inert atmosphere glovebox.

o Dispense a sufficient volume (e.g., 40-100 pL) of the DEA-HCI-containing perovskite
precursor solution onto the center of the substrate.

« Initiate a two-step spin coating program:

o Step 1: Alow-speed spin (e.g., 1000-2000 rpm) for 5-10 seconds to allow the solution to
spread evenly.

o Step 2: A high-speed spin (e.g., 4000-6000 rpm) for 20-40 seconds to form a uniform thin
film.

» During the high-speed step (typically 5-15 seconds before the end), dispense an anti-solvent
(e.g., 100-200 pL of chlorobenzene or toluene) onto the spinning substrate to induce rapid
crystallization.

» Continue spinning for the remainder of the program to evaporate the residual solvent.

Annealing

Thermal annealing is a critical step to promote crystal growth and remove any remaining
solvent.

Procedure:
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e Immediately after spin coating, transfer the substrate to a preheated hotplate within the inert
atmosphere.

e Anneal the film at a temperature between 100°C and 150°C. The optimal temperature and
time are highly dependent on the perovskite composition and the presence of additives. A
typical starting point is 100°C for 10-30 minutes. A systematic optimization of both
parameters is recommended.

» After annealing, allow the film to cool down to room temperature before proceeding with the
deposition of subsequent layers (e.g., hole transport layer and metal electrode).

Data Presentation

The following tables summarize the performance of perovskite solar cells fabricated with
analogous amine hydrochloride additives, which can serve as a benchmark for the expected
effects of DEA-HCI.

Table 1: Device Performance with Ethylamine Hydrochloride (EACI) Additive

Additive

Concentration  Voc (V) Jsc (mA/cm?) FF (%) PCE (%)
(mol%)

0 (Control) 1.08 22.8 75.1 18.42
Optimal EACI 1.12 235 80.1 21.07

Note: Data is generalized from literature on EACI additives and may not represent a single
specific study.

Table 2: Device Performance with Methylammonium Chloride (MACI) Additive
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Additive

Concentration  Voc (V) Jsc (mA/cm?) FF (%) PCE (%)
(mol%)

0 (Control) 1.00 20.93 79.48 16.72

10 1.14 24.71 83.64 23.61

Note: Data is generalized from literature on MACI additives and may not represent a single
specific study.[1]

Visualizations
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Caption: Experimental workflow for perovskite solar cell fabrication with DEA-HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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